Cas no 951896-09-6 (11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

• Product Name: 11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• CAS No: 951896-09-6
• MF: C₂₂H₁₈Cl₂N₂O₃
• MW: 429.295923709869
• CID: 5431635
• Update Time: 2025-07-09

11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-(2,6-dichlorophenyl)furan-2-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• 11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

• Inchi： 1S/C22H18Cl2N2O3/c23-15-3-1-4-16(24)21(15)18-7-8-19(29-18)22(28)25-10-13-9-14(12-25)17-5-2-6-20(27)26(17)11-13/h1-8,13-14H,9-12H2
• InChI Key： QWTGVZIUYAGKCK-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(C2=CC=C(C3=C(Cl)C=CC=C3Cl)O2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

Introduction to Compound with CAS No. 951896-09-6 and Its Applications in Chemical Biology

The compound with the CAS number 951896-09-6 and the product name 11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one represents a fascinating molecule with significant potential in the field of chemical biology. This intricate structure, characterized by its fused ring system and diverse functional groups, has garnered attention for its unique chemical properties and biological activities.

The molecular framework of this compound is a testament to the ingenuity of organic synthesis. The presence of multiple heterocyclic rings, including a furan ring and a tricyclic system, contributes to its complex three-dimensional shape. This structural complexity is not merely an academic curiosity but a functional asset, influencing how the molecule interacts with biological targets. Specifically, the 11-5-(2,6-dichlorophenyl)furan-2-carbonyl moiety introduces electrophilic centers that can engage in various chemical reactions, while the 7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one core provides a rigid scaffold that enhances binding affinity and selectivity.

In recent years, there has been growing interest in leveraging such complex molecules for therapeutic applications. The unique structural features of this compound make it a promising candidate for drug discovery programs targeting various diseases. For instance, studies have suggested that the rigid tricyclic system can mimic natural products and bioactive molecules, facilitating interactions with biological macromolecules such as proteins and enzymes.

The dichlorophenyl group in the molecule is particularly noteworthy. This substituent not only enhances the lipophilicity of the compound but also introduces potential sites for further functionalization. Such modifications can be tailored to improve solubility, bioavailability, and metabolic stability—key factors in drug development. Moreover, the furan ring contributes to the molecule's electronic properties, making it suitable for applications in areas like photopharmacology and photoactivatable probes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies indicate that it may exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings are particularly exciting given the increasing demand for targeted therapies that minimize side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to construct the complex framework step-by-step. Each synthetic step has been optimized to maximize efficiency while maintaining structural integrity.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for example, structurally similar molecules have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. The unique combination of functional groups in this compound suggests that it could be repurposed for such applications after further investigation.

In conclusion, the compound with CAS No. 951896-09-6 and its systematic name 11-5-(2,6-dichlorophenyl)furan-2-carbonyl-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one exemplifies the power of modern synthetic chemistry in creating molecules with diverse biological potential. Ongoing research aims to fully elucidate its mechanisms of action and explore new therapeutic avenues. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in addressing some of humanity's most pressing health challenges.